Cas no 1785763-98-5 (5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid)

• Product Name: 5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid
• CAS No: 1785763-98-5
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 5405245
• PubChem ID: 84220467
• Update Time: 2025-06-07

5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethoxyphenyl)-4,5-dihydro-δ-oxo-5-(2-thienyl)-1H-pyrazole-1-pentanoic acid
• 1785763-98-5
• F3371-0857
• 5-(3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid
• 5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid
• 5-[5-(3,5-dimethoxyphenyl)-3-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-5-oxopentanoic acid
• Z1945708831
• AKOS016037857

• Inchi： 1S/C20H22N2O5S/c1-26-14-9-13(10-15(11-14)27-2)16-12-17(18-5-4-8-28-18)22(21-16)19(23)6-3-7-20(24)25/h4-5,8-11,17H,3,6-7,12H2,1-2H3,(H,24,25)
• InChI Key： RTUXVHXJMOABPH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(C2C=C(C=C(C=2)OC)OC)=NN1C(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 402.12494298g/mol
• Monoisotopic Mass: 402.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 117Ų

Additional information on 5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid

Introduction to 5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid (CAS No. 1785763-98-5)

5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid, identified by the CAS number 1785763-98-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a pyrazole core conjugated with aromatic rings and a carboxylic acid functionality. The unique arrangement of substituents, including 3,5-dimethoxyphenyl and thiophen-2-yl groups, imparts distinct chemical properties that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound encompasses several key functional groups that contribute to its potential biological activity. The pyrazole ring is a well-known scaffold in medicinal chemistry, often incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the carboxylic acid group at the 5-position enhances its solubility in polar solvents and allows for further derivatization, enabling the synthesis of more complex analogs. Additionally, the 3,5-dimethoxyphenyl moiety introduces hydrophobicity and electronic effects that can modulate binding interactions, while the thiophen-2-yl group contributes to steric hindrance and potential sulfur-based interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the structural features of 5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid may enable it to interact with enzymes involved in inflammatory pathways and metabolic processes. The combination of electronic and steric properties provided by its substituents makes it a versatile molecule for exploring novel therapeutic strategies.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary experiments indicate that it exhibits inhibitory activity against certain enzymes associated with inflammation and oxidative stress. The pyrazole core has been shown to be a critical component for binding to these targets, while the aromatic rings enhance binding affinity through π-stacking interactions. Furthermore, the carboxylic acid group may participate in hydrogen bonding with polar residues in the active site of target proteins.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole ring, functional group transformations to introduce the 3,5-dimethoxyphenyl and thiophen-2-yl substituents, and final carboxylation to incorporate the acidic functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The potential applications of 5-[3-(3,5-dimethoxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-5-oxopentanoic acid extend beyond its role as an intermediate in drug development. Its unique structural features make it suitable for use as a building block in combinatorial chemistry libraries or as a scaffold for structure-based drug design. By modifying its substituents or exploring analogs derived from similar scaffolds, researchers can generate novel compounds with tailored biological activities.

As interest in heterocyclic compounds continues to grow, compounds like 1785763-98-5 are expected to play an increasingly important role in pharmaceutical research. Their complex structures offer opportunities for innovation in drug design, while their potential biological activities provide hope for new therapeutic interventions. Future studies will likely focus on optimizing synthetic routes, improving purification methods, and conducting more extensive pharmacological evaluations.

The integration of high-throughput screening technologies with computational modeling has accelerated the process of identifying promising candidates from large libraries of compounds like this one. By rapidly testing thousands of molecules for activity against various biological targets, researchers can quickly narrow down their focus to the most promising leads for further development. This approach has already proven successful in identifying novel drugs for a wide range of diseases.

In conclusion,1785763-98-5, or [3-(3,5-dimethoxyphenyl)-4-methylpyrazolo[4a;3c;4g]thieno[2c;1-a][1]benzopyran]-6-carboxylic acid, represents an exciting advancement in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable asset in ongoing efforts to develop new treatments for various diseases. As research continues to uncover new applications for this compound and its derivatives,1788100, it is likely that we will see further innovations emerge from its study.